Cas no 1384813-94-8 (methyl({3-(trifluoromethoxy)phenylmethyl})amine hydrochloride)

• Product Name: methyl({3-(trifluoromethoxy)phenylmethyl})amine hydrochloride
• CAS No: 1384813-94-8
• MF: C₉H₁₁ClF₃NO
• MW: 241.63795208931
• CID: 4596107
• PubChem ID: 71756070
• Update Time: 2025-06-11

methyl({3-(trifluoromethoxy)phenylmethyl})amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl({[3-(trifluoromethoxy)phenyl]methyl})amine hydrochloride
• methyl({3-(trifluoromethoxy)phenylmethyl})amine hydrochloride

• Inchi： 1S/C9H10F3NO.ClH/c1-13-6-7-3-2-4-8(5-7)14-9(10,11)12;/h2-5,13H,6H2,1H3;1H
• InChI Key： VCYMHEWPGSFQLX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CNC)C=1)C(F)(F)F.Cl

methyl({3-(trifluoromethoxy)phenylmethyl})amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl({3-(trifluoromethoxy)phenylmethyl})amine hydrochloride

Methyl(3-(Trifluoromethoxy)phenylmethyl)amine Hydrochloride: A Comprehensive Overview

Methyl(3-(trifluoromethoxy)phenylmethyl)amine hydrochloride (CAS No. 1384813-94-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TFMPMA HCl, is characterized by its unique structure, which includes a trifluoromethoxy group and an amine moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The trifluoromethoxy group is a well-known substituent in medicinal chemistry due to its ability to modulate the physicochemical properties of molecules. It can enhance lipophilicity, metabolic stability, and receptor binding affinity, making it an attractive choice for drug design. The amine moiety, on the other hand, is crucial for forming hydrogen bonds and interacting with biological targets, which is essential for the compound's pharmacological activity.

Recent studies have highlighted the potential of methyl(3-(trifluoromethoxy)phenylmethyl)amine hydrochloride in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that TFMPMA HCl could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, methyl(3-(trifluoromethoxy)phenylmethyl)amine hydrochloride has also shown potential in neuropharmacology. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can modulate serotonin and dopamine receptors, which are key targets in the treatment of neurological disorders such as depression and Parkinson's disease. The ability to influence these neurotransmitter systems makes TFMPMA HCl a valuable tool for exploring new therapeutic strategies.

The synthesis of methyl(3-(trifluoromethoxy)phenylmethyl)amine hydrochloride involves several well-established chemical reactions. Typically, the process begins with the preparation of 3-(trifluoromethoxy)benzaldehyde, which is then reduced to form 3-(trifluoromethoxy)benzyl alcohol. This alcohol is subsequently converted to the corresponding bromide or chloride derivative, which undergoes nucleophilic substitution with methylamine to yield the desired product. The final step involves treating the free base with hydrochloric acid to form the hydrochloride salt.

The physical properties of methyl(3-(trifluoromethoxy)phenylmethyl)amine hydrochloride are well-documented. It is a white crystalline solid with a melting point ranging from 175°C to 177°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various analytical techniques and pharmaceutical formulations.

In terms of safety and handling, methyl(3-(trifluoromethoxy)phenylmethyl)amine hydrochloride should be managed with standard laboratory precautions due to its basic nature and potential for causing eye and skin irritation. It is important to use appropriate personal protective equipment (PPE), such as gloves and goggles, when handling this compound.

From a regulatory perspective, methyl(3-(trifluoromethoxy)phenylmethyl)amine hydrochloride is not currently classified as a controlled substance or hazardous material. However, it is always advisable to consult relevant safety data sheets (SDS) and adhere to local regulations when working with this compound.

In conclusion, methyl(3-(trifluoromethoxy)phenylmethyl)amine hydrochloride (CAS No. 1384813-94-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new applications and mechanisms of action, TFMPMA HCl is likely to play an increasingly important role in advancing medical science.